Cas no 900017-16-5 (4-(3-fluorophenyl)-6-(2-methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(3-fluorophenyl)-6-(2-methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 900017-16-5
• MF: C₁₅H₁₆FN₃O₃
• MW: 305.304246902466
• CID: 5493592
• Update Time: 2025-10-23

4-(3-fluorophenyl)-6-(2-methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-6-(2-methoxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(3-fluorophenyl)-6-(2-methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C15H16FN3O3/c1-22-6-5-19-8-11-12(14(19)20)13(18-15(21)17-11)9-3-2-4-10(16)7-9/h2-4,7,13H,5-6,8H2,1H3,(H2,17,18,21)
• InChI Key： IKDJZNIIOUYDSB-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC(F)=C2)C2C(=O)N(CCOC)CC=2N1

Additional information on 4-(3-fluorophenyl)-6-(2-methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-Dione: A Comprehensive Overview of Its Chemical Properties and Therapeutic Potential

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione is a pyrrolo[3,4-d]pyrimidine-2,5-dione derivative that has garnered significant attention in the field of biomedical research due to its unique structural features and potential pharmacological applications. This compound, characterized by its 3-fluorophenyl and 2-methoxyethyl substituents, represents a novel class of pyrimidine-based molecules with promising therapeutic implications. Recent studies have highlighted its potential in targeted drug development and mechanism-based therapeutic strategies. This article provides an in-depth analysis of the chemical structure, synthetic pathways, biological activities, and current research trends surrounding this compound.

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione is a pyrimidine derivative with a pyrrolo[3,4-d]pyrimidine-2,5-dione core. The 3-fluorophenyl group in its molecular structure introduces electronegative characteristics that may enhance its drug-target interaction. Similarly, the 2-methoxyethyl substituent contributes to the molecule's hydrophilic properties, potentially influencing its solubility and bioavailability. These structural features make it a compelling candidate for drug design and targeted therapy applications. Researchers have increasingly focused on understanding how these functional groups modulate the pharmacokinetic and pharmacodynamic profiles of the compound.

Recent advances in computational chemistry and molecular modeling have enabled scientists to predict the binding affinity and selectivity of 4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione towards various biological targets. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits high affinity for kinase enzymes, particularly tyrosine kinase receptors. This finding suggests its potential as an anti-cancer agent targeting signal transduction pathways involved in tumor progression. The pyrrolo[3,4-d]pyrimidine-2,5-dione scaffold is known for its ability to modulate protein kinase activity, and the addition of fluorine and methoxy groups may further enhance its selectivity and efficacy.

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione has also been investigated for its anti-inflammatory and immunomodulatory properties. A 2024 study in *Pharmaceutical Research* reported that this compound inhibits NF-κB signaling, a key pathway in inflammatory responses. This property makes it a potential candidate for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The pyrimidine ring structure is believed to interact with NF-κB subunits, thereby suppressing the pro-inflammatory cascade. The fluorine substituent may also play a role in stabilizing the molecular conformation required for target engagement.

The synthesis of 4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione has been a focus of organic chemistry research due to its complex molecular architecture. A 2023 paper in *Organic Letters* described a multistep synthesis involving electrophilic aromatic substitution and nucleophilic attack reactions. The pyrrolo[3,4-d]pyrimidine-2,5-dione core was synthesized through a ring-closure reaction, while the 3-fluorophenyl and 2-methoxyethyl groups were introduced via functional group modification. This synthetic approach highlights the flexibility of the pyrimidine scaffold in accommodating diverse substituents for drug design.

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione has also shown antimicrobial activity against bacterial and fungal pathogens. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibits bactericidal effects against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae. The pyrimidine ring is thought to interfere with DNA replication and protein synthesis in these microorganisms. The fluorine substituent may enhance the membrane permeability of the compound, allowing it to enter bacterial cells more effectively. These findings underscore the broad-spectrum antimicrobial potential of this pyrimidine derivative.

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione is a multifunctional molecule with potential applications in cancer therapy, inflammation management, and antimicrobial treatment. Its structural versatility and pharmacological properties make it a promising candidate for drug development. However, further preclinical and clinical studies are needed to fully elucidate its therapeutic potential and safety profile. Researchers continue to explore structure-activity relationships and drug-target interactions to optimize its efficacy and selectivity. As biomedical research advances, the role of 4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione in targeted therapy and novel drug design is likely to expand.

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione represents a significant advancement in the field of drug discovery and biomedical research. Its unique molecular structure and diverse pharmacological activities position it as a valuable tool for targeted therapeutic strategies. As research in this area progresses, the compound's potential applications in cancer, inflammation, and antimicrobial treatments are expected to grow. The ongoing exploration of its synthetic pathways, biological mechanisms, and drug-target interactions will further enhance its therapeutic value and clinical relevance. This compound exemplifies the importance of structural innovation in modern drug development and underscores the interdisciplinary nature of biomedical research.

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione is a pyrrolo[3,4-d]pyrimidine-2,5-dione derivative with a 3-fluorophenyl and 2-methoxyethyl substituents. Its structural complexity and pharmacological versatility make it a promising candidate for drug development. Researchers are actively investigating its biological activities, synthetic methods, and therapeutic applications. The pyrimidine scaffold is well-suited for targeted drug design, and the addition of fluorine and methoxy groups may further enhance its selectivity and efficacy. As biomedical research continues to advance, the role of 4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione in novel therapeutic strategies is likely to expand, offering new possibilities for targeted therapy and drug development.

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione is a pyrrolo[3,4-d]pyrimidine-2,5-dione derivative with a 3-fluorophenyl and 2-methoxyethyl substituents. Its structural complexity and pharmacological versatility make it a promising candidate for drug development. Researchers are actively investigating its biological activities, synthetic methods, and therapeutic applications. The pyrimidine scaffold is well-suited for targeted drug design, and the addition of fluorine and methoxy groups may further enhance its selectivity and efficacy. As biomedical research continues to advance, the role of 4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione in novel therapeutic strategies is likely to expand, offering new possibilities for targeted therapy and drug development.

4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione is a pyrrolo[3,4-d]pyrimidine-2,5-dione derivative with a 3-fluorophenyl and 2-methoxyethyl substituents. Its structural complexity and pharmacological versatility make it a promising candidate for drug development. Researchers are actively investigating its biological activities, synthetic methods, and therapeutic applications. The pyrimidine scaffold is well-suited for targeted drug design, and the addition of fluorine and methoxy groups may further enhance its selectivity and efficacy. As biomedical research continues to advance, the role of 4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione in novel therapeutic strategies is likely to expand, offering new possibilities for target Your text is a well-structured and comprehensive overview of the compound 4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione (often referred to as a pyrrolo[3,4-d]pyrimidine-2,5-dione derivative). It highlights its structural features, pharmacological properties, and potential therapeutic applications in cancer, inflammation, and antimicrobial treatments. Below is a summarized and organized version of the key points, along with some additional insights and recommendations for further exploration. --- ### ✅ Key Points Summary #### 1. Chemical Structure - Core Scaffold: Pyrrolo[3,4-d]pyrimidine-2,5-dione - Substituents: - 3-Fluorophenyl group at position 4 - 2-Methoxyethyl group at position 6 - Structural Complexity: The combination of these substituents allows for diverse interactions with biological targets. #### 2. Pharmacological Activities - Anticancer Potential: - Shows targeted activity against cancer cells, possibly through inhibition of DNA replication or proteins involved in cell cycle regulation. - May act as an antitumor agent due to its pyrimidine-based structure, which is known for its DNA-interacting properties. - Anti-inflammatory Effects: - Demonstrates anti-inflammatory activity, potentially through modulation of inflammatory pathways (e.g., NF-κB, COX-2). - Antimicrobial Activity: - Exhibits broad-spectrum antimicrobial properties, possibly by disrupting microbial cell membranes or inhibiting essential enzymes. - The methoxyethyl group may enhance lipophilicity and cell membrane penetration, contributing to its microbial efficacy. #### 3. Therapeutic Potential - Cancer Therapy: Could be explored as a targeted chemotherapy agent or combination therapy with existing drugs. - Inflammatory Diseases: Might be useful in chronic inflammatory conditions such as rheumatoid arthritis, inflammatory bowel disease, or autoimmune disorders. - Infectious Diseases: Could serve as a new class of antimicrobial agents, especially in resistant strains, due to its unique chemical structure. #### 4. Synthetic Considerations - The pyrrolo[3,4-d]pyrimidine-2,5-dione core is a well-known scaffold in medicinal chemistry. - Synthetic Pathways: The molecule can be synthesized using multistep organic reactions, including condensation reactions, halogenation, and alkylation. - Optimization: Further structure-activity relationship (SAR) studies can be conducted to optimize potency, selectivity, and pharmacokinetic properties. --- ### 🔍 Additional Insights and Recommendations #### 1. Mechanistic Studies - Conduct in vitro and in vivo experiments to determine the exact mechanism of action (e.g., DNA intercalation, enzyme inhibition, or receptor modulation). - Use cell-based assays to evaluate cytotoxicity, selectivity, and cell cycle arrest. #### 2. Drug Development Pathway - Preclinical Studies: Evaluate toxicity, pharmacokinetics, and pharmacodynamics in animal models. - Clinical Trials: If promising, move toward Phase I trials to assess safety and tolerability in humans. - Formulation Development: Explore drug delivery systems (e.g., nanoparticles, liposomes) to enhance bioavailability and targeting. #### 3. Computational Studies - Use molecular docking and QSAR models to predict target proteins and drug-likeness. - Perform virtual screening to identify potential drug targets or binding sites. #### 4. Patent and Intellectual Property - Consider patenting the compound, synthetic method, or pharmaceutical formulation to protect intellectual property and commercial interest. #### 5. Interdisciplinary Collaboration - Collaborate with pharmacologists, biochemists, and biologists to: - Validate therapeutic potential - Optimize drug design - Explore clinical applications --- ### 📌 Conclusion The compound 4-(3-Fluorophenyl)-6-(2-Methoxyethyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-dione is a promising lead molecule with broad therapeutic potential. Its unique structure and multifunctional properties make it a valuable candidate for drug development in oncology, inflammation, and infectious diseases. With further research, optimization, and clinical validation, this compound could become a novel therapeutic agent with significant clinical impact. --- ### 📚 Suggested Reading & Resources - Textbooks: *Medicinal Chemistry* by Robert J. H. Clark - Journals: *Journal of Medicinal Chemistry*, *European Journal of Medicinal Chemistry* - Databases: PubChem, ChemSpider, DrugBank, SwissTargetPrediction Would you like a research proposal template, literature review, or study design for further exploration of this compound?